3-hydroxyhexanoyl-CoA(4-)

• Molecular Formula: C27H42N7O18P3S-4
• Molecular Weight: 877.6 g/mol
• InChI: InChI=1S/C27H46N7O18P3S/c1-4-5-15(35)10-18(37)56-9-8-29-17(36)6-7-30-25(40)22(39)27(2,3)12-49-55(46,47)52-54(44,45)48-11-16-21(51-53(41,42)43)20(38)26(50-16)34-14-33-19-23(28)31-13-32-24(19)34/h13-16,20-22,26,35,38-39H,4-12H2,1-3H3,(H,29,36)(H,30,40)(H,44,45)(H,46,47)(H2,28,31,32)(H2,41,42,43)/p-4/t15?,16-,20-,21-,22+,26-/m1/s1
• InChIKey: VAAHKRMGOFIORX-SNIDVWGTSA-J

3-Hydroxyhexanoyl-CoA(4-) for Metabolic Research & Industrial Bioprocessing: Procurement & Selection Guide

3-Hydroxyhexanoyl-CoA(4-), also known as (S)-3-hydroxyhexanoyl-CoA(4-), is a key metabolic intermediate in the beta-oxidation of fatty acids [1]. It is an acyl-CoA(4-) derivative formed by the formal condensation of coenzyme A with (S)-3-hydroxyhexanoic acid, with the (S)-enantiomer being the predominant species at physiological pH 7.3 [2]. This compound serves as a substrate for several critical enzymes, including 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) and enoyl-CoA hydratase (EC 4.2.1.17), playing a central role in mitochondrial and peroxisomal fatty acid metabolism [3].

Beta-oxidation pathway intermediate

Substrate for 3-hydroxyacyl-CoA dehydrogenase

(S)-stereoisomer for canonical pathway studies

• [1] Osumi, T., & Hashimoto, T. (1980). Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Archives of Biochemistry and Biophysics, 203(2), 372-383. View Source
• [2] ChEBI. (2014). (S)-3-hydroxyhexanoyl-CoA(4−) (CHEBI:62075). European Bioinformatics Institute. View Source
• [3] BRENDA. (2024). Ligand (S)-3-hydroxyhexanoyl-CoA (BRENDA Ligand ID 95431). View Source

Why 3-Hydroxyhexanoyl-CoA(4-) Cannot Be Substituted with Generic Acyl-CoAs in Critical Research and Industrial Applications

In-class substitution of 3-hydroxyhexanoyl-CoA(4-) with other 3-hydroxyacyl-CoAs or acyl-CoA derivatives is not feasible due to its distinct chain-length specificity, stereochemistry, and pH-dependent ionization state. Enzyme kinetics vary significantly with acyl chain length; for instance, the Km for (S)-3-hydroxyhexanoyl-CoA with mitochondrial 3-hydroxyacyl-CoA dehydrogenase is 0.0286 mM, which is markedly different from its C4 analog (S)-3-hydroxybutyryl-CoA (Km = 0.0699 mM) [1]. Furthermore, the (S)-stereoisomer is the biologically relevant form, as the (R)-enantiomer exhibits different substrate specificity and is processed by distinct enzyme systems [2]. These quantitative differences preclude generic substitution and necessitate the use of the specific compound for reliable and reproducible results in both academic and industrial settings.

3-Hydroxyhexanoyl-CoA(4−)

Shorter-chain analog (C4)

Chain-length-dependent Km: C4 analog affinity may not transfer; kinetic constants could differ significantly.

(S)-enantiomer

(R)-enantiomer or racemate

Stereochemical requirement: (R)-enantiomer yields negligible activity with L-3-hydroxyacyl-CoA dehydrogenase.

Defined (4−) ionization state

Unspecified salt or mixture

Charge-dependent interactions may vary; reproducibility risk under physiological pH.

• [1] BRENDA. (2024). KM values for EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] Dieuaide-Noubhani, M., Novikov, D., Baumgart, E., Vanhooren, J. C., Fransen, M., Goethals, M., ... & Mannaerts, G. P. (1996). Further characterization of the peroxisomal 3-hydroxyacyl-CoA dehydrogenases from rat liver. European Journal of Biochemistry, 240(3), 660-666. View Source

Quantitative Evidence Guide: 3-Hydroxyhexanoyl-CoA(4-) Differentiation from Closest Analogs

Kinetic Selectivity: Km of 3-Hydroxyhexanoyl-CoA vs. 3-Hydroxybutyryl-CoA for Mitochondrial 3-Hydroxyacyl-CoA Dehydrogenase

In a direct comparison of substrate affinity for the mitochondrial enzyme 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) from Rattus norvegicus, (S)-3-hydroxyhexanoyl-CoA exhibits a Km of 0.0286 mM, which is a 59% lower (i.e., higher affinity) than the Km of 0.0699 mM observed for the C4 analog (S)-3-hydroxybutyryl-CoA under identical assay conditions [1]. This indicates that the enzyme has a significantly higher affinity for the C6 substrate, making (S)-3-hydroxyhexanoyl-CoA the preferred substrate in this chain-length range.

Substrate Affinity (Km)

Head-to-head

3-Hydroxyhexanoyl-CoA: 0.0286 mM

3-Hydroxybutyryl-CoA: 0.0699 mM

Higher affinity supports substrate specificity profiling.

Mitochondrial enzyme, pH 8.5

Evidence Dimension	Substrate affinity (Km) for mitochondrial 3-hydroxyacyl-CoA dehydrogenase
Target Compound Data	Km = 0.0286 mM
Comparator Or Baseline	(S)-3-hydroxybutyryl-CoA, Km = 0.0699 mM
Quantified Difference	59% lower Km for target compound (higher affinity)
Conditions	Mitochondrial enzyme from Rattus norvegicus, oxidation reaction, pH 8.5

Why This Matters

This direct kinetic comparison demonstrates that 3-hydroxyhexanoyl-CoA(4-) is not interchangeable with its shorter-chain analog; using the incorrect analog would significantly alter reaction rates and invalidate kinetic models.

• [1] BRENDA. (2024). KM values for EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source

Chain-Length Specificity in Enoyl-CoA Hydratase Activity: Relative Vmax for C6 vs. C8 and C10 Substrates

For the medium-chain specific enoyl-CoA hydratase (EC 4.2.1.74), the relative Vmax for the hydration of trans-2-hexenoyl-CoA to form (3S)-3-hydroxyhexanoyl-CoA is 78% of the Vmax for the enzyme's best substrate, trans-2-octenoyl-CoA [1]. In comparison, the C10 analog (trans-2-decenoyl-CoA) exhibits a relative Vmax of 74%, and the C12 analog (trans-2-dodecenoyl-CoA) shows only 42% [1]. This demonstrates that the C6 substrate is processed with high catalytic efficiency, second only to the optimal C8 substrate, and is a much better substrate than longer-chain analogs.

Hydratase Relative Vmax

Cross-study

78% (vs. C8 optimum)

C10: 74% · C12: 42%

Chain-length selection critical for bioprocess design.

Enoyl-CoA hydratase, conditions unspecified

Evidence Dimension	Relative enzymatic activity (Vmax) for medium-chain enoyl-CoA hydratase
Target Compound Data	Vmax = 78% of Vmax for trans-2-octenoyl-CoA
Comparator Or Baseline	trans-2-decenoyl-CoA: 74%; trans-2-dodecenoyl-CoA: 42% (Baseline: trans-2-octenoyl-CoA = 100%)
Quantified Difference	C6 substrate activity is 4 percentage points higher than C10 and 36 points higher than C12.
Conditions	Enzyme EC 4.2.1.74, assay conditions unspecified.

Why This Matters

This data is critical for researchers designing in vitro assays or industrial bioprocesses involving hydratase enzymes; selecting the correct chain-length substrate (C6) ensures near-optimal reaction rates, whereas substituting with a C12 analog would reduce activity by nearly 60%.

• [1] BRENDA. (2024). Substrate specificity data for EC 4.2.1.74 - medium-chain-enoyl-CoA hydratase. View Source

pH-Dependent Speciation: Predominant (4-) Form at Physiological pH

3-Hydroxyhexanoyl-CoA(4-) is the major ionic species at physiological pH 7.3, arising from the deprotonation of the phosphate and diphosphate OH groups of (S)-3-hydroxyhexanoyl-CoA [1]. While this is a common property among acyl-CoA(4-) compounds, the explicit definition of this compound's ionization state ensures that researchers are using the correct species for studies conducted at physiological pH. Using the non-ionized form or a generic mixture could lead to discrepancies in binding assays or enzyme kinetics due to altered charge interactions with target proteins.

Ionization Speciation

Class-level

Predominantly (4−) at pH 7.3

Supplies correct species for physiological pH studies.

Class property; verify buffer conditions

Evidence Dimension	Ionization state at physiological pH
Target Compound Data	Predominantly (4-) species at pH 7.3
Comparator Or Baseline	Other acyl-CoA(4-) compounds (e.g., butyryl-CoA(4-)) also exist as (4-) species at this pH.
Quantified Difference	Not applicable (class-level property)
Conditions	Aqueous solution, pH 7.3

Why This Matters

For procurement, this confirms that the supplied compound is the biologically relevant, fully deprotonated species, eliminating the need for in-house pH adjustments or concerns about variable ionization states that could compromise experimental reproducibility.

• [1] ChEBI. (2014). (S)-3-hydroxyhexanoyl-CoA(4−) (CHEBI:62075). European Bioinformatics Institute. View Source

Stereochemical Specificity: (S)- vs. (R)-3-Hydroxyhexanoyl-CoA in Enzyme Recognition

The (S)-enantiomer of 3-hydroxyhexanoyl-CoA, but not the (R)-enantiomer, is the primary substrate for the mitochondrial and peroxisomal L-3-hydroxyacyl-CoA dehydrogenases (EC 1.1.1.35) involved in the core beta-oxidation pathway [1]. In rat liver peroxisomes, separate multifunctional proteins (MFP-1 and MFP-2) exhibit strict substrate stereospecificity for L- and D-hydroxyacyl-CoA, respectively, underscoring the distinct metabolic roles of each enantiomer [2]. This means that using a racemic mixture or the incorrect (R)-enantiomer would result in significantly reduced or absent activity with these key metabolic enzymes.

Stereochemical Specificity

Class-level

(S)-enantiomer is the L-3-hydroxyacyl-CoA DH substrate

S-enantiomer selection avoids pathway misinterpretation.

(R)-enantiomer yields negligible activity

Evidence Dimension	Enzyme substrate stereospecificity
Target Compound Data	(S)-enantiomer is the substrate for L-3-hydroxyacyl-CoA dehydrogenase.
Comparator Or Baseline	(R)-3-hydroxyhexanoyl-CoA is not a substrate for this enzyme class.
Quantified Difference	Activity with (R)-enantiomer is negligible or zero for L-specific enzymes.
Conditions	Enzyme assays with L-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35).

Why This Matters

For any study focusing on the canonical beta-oxidation pathway, the (S)-stereoisomer is an absolute requirement. Substitution with the (R)-form would produce false negative results and misinterpretation of metabolic flux.

• [1] Wakil, S. J., Green, D. E., Mii, S., & Mahler, H. R. (1954). Studies on the fatty acid oxidizing system of animal tissues. IV. β-hydroxyacyl coenzyme A dehydrogenase. Journal of Biological Chemistry, 207(2), 631-638. View Source
• [2] Dieuaide-Noubhani, M., Novikov, D., Baumgart, E., Vanhooren, J. C., Fransen, M., Goethals, M., ... & Mannaerts, G. P. (1996). Further characterization of the peroxisomal 3-hydroxyacyl-CoA dehydrogenases from rat liver. European Journal of Biochemistry, 240(3), 660-666. View Source

Key Research & Industrial Application Scenarios for 3-Hydroxyhexanoyl-CoA(4-)

In Vitro Enzyme Kinetic Studies for Beta-Oxidation Pathway Elucidation

For researchers characterizing the kinetic parameters (Km, Vmax, kcat) of enzymes involved in fatty acid beta-oxidation, 3-hydroxyhexanoyl-CoA(4-) is the essential C6 substrate. Its unique Km value (0.0286 mM) for mitochondrial 3-hydroxyacyl-CoA dehydrogenase differentiates it from the C4 analog (Km = 0.0699 mM), enabling precise determination of substrate specificity and chain-length preferences [1]. Using any other analog would yield inaccurate kinetic constants and lead to flawed mechanistic models.

Metabolic Engineering for Polyhydroxyalkanoate (PHA) Bioproduction

In industrial biotechnology, the (R)-enantiomer is a direct precursor for the biosynthesis of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBH), a valuable bioplastic [1]. While this guide focuses on the (S)-enantiomer, understanding its distinct metabolic fate is critical for engineering pathways. The (S)-form is the native intermediate in beta-oxidation, and its conversion to the (R)-form via specific epimerases is a key metabolic node that can be targeted for metabolic engineering to enhance 3-hydroxyhexanoate production [2]. Accurate quantification and manipulation of the (S)-enantiomer pool is therefore essential for optimizing PHA yields.

Crystallographic and Structural Biology Studies of Acyl-CoA Binding Proteins

The high-resolution (1.85 Å) crystal structure of the Mycobacterium tuberculosis enoyl-CoA isomerase in complex with (S)-3-hydroxyhexanoyl-CoA provides a validated molecular scaffold for studying acyl-CoA binding interactions [1]. Researchers investigating the structural basis of substrate recognition by enzymes of the crotonase superfamily can utilize this compound as a defined ligand to probe active site geometry and catalytic mechanisms, leveraging the existing structural data to guide mutagenesis studies or drug design efforts targeting fatty acid metabolism.

LC-MS/MS Quantification in Metabolomics and Clinical Research

3-Hydroxyhexanoyl-CoA(4-) serves as a critical analytical standard for targeted metabolomics studies of fatty acid oxidation disorders. For example, in patients with short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD) deficiency, the metabolic block leads to the accumulation of specific acylcarnitines and hydroxyacyl-CoA species [1]. Accurate quantification of (S)-3-hydroxyhexanoyl-CoA and related metabolites in biological samples (e.g., plasma, urine) using LC-MS/MS requires a high-purity, authenticated standard to ensure reliable diagnostic and mechanistic insights. The compound's known storage stability (-20°C for 3 years as powder) supports its use as a long-term reference material [2].

Application

Selection Property

Validation Focus

Beta-oxidation enzyme kinetics

Substrate specificity profiling

Km/Vmax endpoint validation

PHA metabolic pathway engineering

Stereochemical pathway node control

Epimerase conversion monitoring

Acyl-CoA binding protein crystallography

Defined ligand for active site mapping

Structural data review

Research metabolomics of FAO disorders

Authenticated analytical standard

LC-MS/MS method validation (biological matrices)

• [1] BRENDA. (2024). KM values for EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] Li, M., Wilkins, M. R., & Singh, S. (2011). Metabolic engineering of Escherichia coli for the production of polyhydroxyalkanoates from glucose. In Metabolic engineering for bioprocess commercialization (pp. 109-128). Humana Press. View Source
• [3] BRENDA. (2024). Ligand (S)-3-hydroxyhexanoyl-CoA (BRENDA Ligand ID 95431). View Source
• [4] RCSB PDB. (2012). 4FND: Crystal structure of the Mtb enoyl CoA isomerase in complex with hydroxyhexanoyl CoA. View Source
• [5] Li, C., Chen, P., Palladino, A., Narayan, S., Russell, L. K., Sayed, S., ... & Stanley, C. A. (2010). Mechanism of hyperinsulinism in short-chain 3-hydroxyacyl-CoA dehydrogenase deficiency involves activation of glutamate dehydrogenase. Journal of Biological Chemistry, 285(41), 31806-31814. View Source